Cas no 2137426-75-4 ((1R,2S)-2-methoxycyclohexane-1-sulfinyl chloride)

• Product Name: (1R,2S)-2-methoxycyclohexane-1-sulfinyl chloride
• CAS No: 2137426-75-4
• MF: C₇H₁₃ClO₂S
• MW: 196.694920301437
• CID: 6003488
• PubChem ID: 165790988
• Update Time: 2025-10-28

(1R,2S)-2-methoxycyclohexane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 2137426-75-4
• (1R,2S)-2-methoxycyclohexane-1-sulfinyl chloride
• EN300-732686

• Inchi： 1S/C7H13ClO2S/c1-10-6-4-2-3-5-7(6)11(8)9/h6-7H,2-5H2,1H3/t6-,7+,11?/m0/s1
• InChI Key： HTVXVVLWDLSQJN-IBHKLULDSA-N
• SMILES： ClS([C@@H]1CCCC[C@@H]1OC)=O

Computed Properties

• Exact Mass: 196.0324785g/mol
• Monoisotopic Mass: 196.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.5Ų

Additional information on (1R,2S)-2-methoxycyclohexane-1-sulfinyl chloride

Chemical Profile of (1R,2S)-2-methoxycyclohexane-1-sulfinyl chloride (CAS No. 2137426-75-4)

(1R,2S)-2-methoxycyclohexane-1-sulfinyl chloride is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and synthetic organic transformations. This compound, identified by its CAS number 2137426-75-4, has garnered attention due to its unique structural properties and its potential utility in the development of novel therapeutic agents. The presence of a sulfinyl chloride group and a chiral center at the cyclohexane ring makes this molecule particularly intriguing for researchers exploring asymmetric synthesis and enantioselective processes.

The molecular structure of (1R,2S)-2-methoxycyclohexane-1-sulfinyl chloride consists of a cyclohexane ring substituted with a methoxy group at the 2-position and a sulfinyl chloride moiety at the 1-position. This configuration imparts distinct reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules. The chiral center at the 1-position allows for the exploration of stereoselective reactions, which are crucial in pharmaceutical development to ensure the efficacy and safety of drug candidates.

In recent years, there has been growing interest in the use of sulfinyl chlorides as key intermediates in medicinal chemistry. These compounds are particularly useful in the introduction of sulfoxide or sulfone functionalities into target molecules, which are known to enhance binding affinity and metabolic stability. The research highlighted in journals such as Organic Letters and Journal of Medicinal Chemistry has demonstrated the versatility of sulfinyl chlorides in constructing biologically active scaffolds.

One notable application of (1R,2S)-2-methoxycyclohexane-1-sulfinyl chloride is in the synthesis of protease inhibitors, which are critical for treating various diseases, including HIV and cancer. The sulfinyl chloride group can be readily converted into a sulfoxide or sulfone via oxidation, providing a versatile handle for further functionalization. This property has been exploited in the development of novel inhibitors that target specific proteases involved in disease pathways.

The chiral purity of (1R,2S)-2-methoxycyclohexane-1-sulfinyl chloride is another key factor that contributes to its value in pharmaceutical research. Enantiomerically pure compounds are essential for ensuring that drug candidates exhibit the desired pharmacological effects without unwanted side reactions. Advances in asymmetric synthesis techniques have enabled the efficient preparation of enantiomerically enriched intermediates like this one, which are indispensable for modern drug discovery.

Recent studies have also explored the use of computational methods to predict the reactivity and selectivity of compounds such as (1R,2S)-2-methoxycyclohexane-1-sulfinyl chloride. Molecular modeling and density functional theory (DFT) calculations have provided valuable insights into how different substituents influence reaction outcomes. These computational approaches complement experimental work by allowing researchers to design synthetic routes with greater precision and efficiency.

The synthesis of complex molecules often requires multiple steps, each involving carefully selected reagents and conditions to achieve high yields and purity. The utility of (1R,2S)-2-methoxycyclohexane-1-sulfinyl chloride as an intermediate lies in its ability to facilitate these transformations while maintaining chiral integrity. For instance, it can serve as a precursor for introducing sulfur-containing heterocycles into drug candidates, which have shown promise in treating neurological disorders and infectious diseases.

In conclusion, (1R,2S)-2-methoxycyclohexane-1-sulfinyl chloride (CAS No. 2137426-75-4) represents an important tool for synthetic chemists working in pharmaceuticals. Its unique structural features and reactivity make it a valuable intermediate for constructing biologically active molecules. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutic agents.